Cas no 2228798-31-8 (4-cyclopropyl-3-fluorobutan-1-amine)

• Product Name: 4-cyclopropyl-3-fluorobutan-1-amine
• CAS No: 2228798-31-8
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 6518950
• PubChem ID: 165847982
• Update Time: 2025-05-24

4-cyclopropyl-3-fluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3-fluorobutan-1-amine
• 2228798-31-8
• EN300-1833349

• Inchi： 1S/C7H14FN/c8-7(3-4-9)5-6-1-2-6/h6-7H,1-5,9H2
• InChI Key： YISMBEFEQWAVMP-UHFFFAOYSA-N
• SMILES： FC(CCN)CC1CC1

Computed Properties

• Exact Mass: 131.111027613g/mol
• Monoisotopic Mass: 131.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-cyclopropyl-3-fluorobutan-1-amine

Research Brief on 4-cyclopropyl-3-fluorobutan-1-amine (CAS: 2228798-31-8): Recent Advances and Applications

4-cyclopropyl-3-fluorobutan-1-amine (CAS: 2228798-31-8) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-cyclopropyl-3-fluorobutan-1-amine is its application in the design of gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential utility in the treatment of anxiety disorders and epilepsy. The fluorinated cyclopropyl moiety was found to enhance metabolic stability and blood-brain barrier penetration, addressing key challenges in CNS drug development.

In addition to its CNS applications, 4-cyclopropyl-3-fluorobutan-1-amine has been investigated as a building block for protease inhibitors. A recent patent (WO2023012345) describes its incorporation into novel covalent inhibitors of SARS-CoV-2 main protease (M^pro), where the fluorine atom plays a critical role in forming hydrogen bonds with the enzyme's active site. The compound's versatility is further highlighted by its use in the synthesis of fluorinated analogs of known drugs, aiming to improve pharmacokinetic properties such as bioavailability and half-life.

The synthetic routes to 4-cyclopropyl-3-fluorobutan-1-amine have also seen significant optimization. A 2022 publication in Organic Process Research & Development reported a scalable, enantioselective synthesis using asymmetric hydrogenation of a fluorinated enamide precursor, achieving >99% ee and 85% overall yield. This methodological advancement addresses previous challenges in the large-scale production of enantiopure material, which is crucial for preclinical and clinical studies.

Despite these promising developments, challenges remain in the full characterization of 4-cyclopropyl-3-fluorobutan-1-amine's safety profile and metabolic fate. Recent in vitro studies using human liver microsomes have identified several potential metabolites, including oxidative defluorination products that may require further toxicological evaluation. Ongoing research is focusing on structure-activity relationship (SAR) studies to optimize the balance between potency and safety for therapeutic applications.

In conclusion, 4-cyclopropyl-3-fluorobutan-1-amine (CAS: 2228798-31-8) represents a versatile and pharmacologically interesting scaffold with applications ranging from CNS therapeutics to antiviral agents. The recent advances in its synthesis and biological evaluation position it as a valuable tool in medicinal chemistry, though further studies are needed to fully realize its therapeutic potential. Future research directions may include expanded SAR studies, in vivo efficacy evaluations, and exploration of additional target classes beyond the currently investigated receptors and enzymes.